Cas no 2138523-71-2 (5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138523-71-2
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 6203916
• PubChem ID: 165716597
• Update Time: 2025-11-06

5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138523-71-2
• EN300-1157467
• 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H17BrN2/c1-8-3-4-9(12)7-10(8)11-5-6-13-14(11)2/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： ZIAANGJSVDIFLS-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2=CC=NN2C)C1

Computed Properties

• Exact Mass: 256.05751g/mol
• Monoisotopic Mass: 256.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole

5-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

5-(5-Bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138523-71-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole.

Chemical Structure and Properties:

5-(5-Bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole is a member of the pyrazole family, a class of heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The compound's structure includes a bromo-substituted cyclohexyl group and a methyl group attached to the pyrazole ring. The bromine atom at the 5-position of the cyclohexyl ring and the methyl group on the pyrazole ring contribute to its unique chemical properties and reactivity.

The molecular formula of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole is C₁₃H₁₈BrN₂, with a molecular weight of approximately 286.20 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 70 to 75°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

Synthesis Methods:

The synthesis of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 5-bromo-2-methylcyclohexanone with hydrazine to form the corresponding hydrazide, followed by cyclization with an appropriate electrophile such as an alkyl halide or an acyl chloride.

A detailed synthetic protocol involves the following steps:

1. Nucleophilic Addition: 5-Bromo-2-methylcyclohexanone is treated with hydrazine hydrate in an appropriate solvent (e.g., ethanol) to form the hydrazide intermediate.
2. Cyclization: The hydrazide intermediate is then reacted with an alkyl halide (e.g., methyl iodide) in the presence of a base (e.g., potassium carbonate) to form the desired pyrazole ring.
3. Purification: The final product is purified by recrystallization or column chromatography to ensure high purity.

This synthetic route provides a reliable and efficient method for producing 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole, making it accessible for further research and development.

Biological Activities:

The biological activities of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole have been extensively studied due to its potential as a lead compound in drug discovery. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-Inflammatory Activity:

In vitro studies have shown that 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Activity:

Preliminary studies have also demonstrated that 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole possesses anti-cancer properties. It has been shown to induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Neuroprotective Activity:

In addition to its anti-inflammatory and anti-cancer activities, recent research has explored the neuroprotective potential of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This property makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications:

The potential clinical applications of 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole are currently being investigated through preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in various disease models.

In preclinical studies using animal models, 5-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole strong > has shown promising results in reducing inflammation and tumor growth. For example, in a murine model of rheumatoid arthritis, treatment with this compound significantly reduced joint swelling and inflammation markers compared to control groups. Similarly, in xenograft models of human breast cancer, administration of the compound led to a significant reduction in tumor size and improved survival rates.

Clinical trials are currently underway to further validate these findings in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its clinical potential.

FUTURE DIRECTIONS AND CONCLUSIONS: